Cas no 29092-13-5 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1-ethyl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1-ethyl ester
• CAS No: 29092-13-5
• MF: C₁₀H₆Br₄O₄
• MW: 509.768240451813
• CID: 268407
• PubChem ID: 120128
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1-ethyl ester
• 2,3,5,6-tetrabromo-4-ethoxycarbonylbenzoic acid
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrabromo-, monoethyl ester
• 2,3,5,6-tetrabromo-4-(ethoxycarbonyl)benzoic acid
• Ethyl hydrogen tetrabromoterephthalate
• Monoethyl tetrabromoterephthalate
• Terephthalic acid, tetrabromo-, monoethyl ester
• EINECS 249-422-9
• HBH842HEK2
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrabromo-, 1-ethyl ester
• NS00051404
• 1-Ethyl 2,3,5,6-tetrabromo-1,4-benzenedicarboxylate
• DTXSID90885444
• 29092-13-5

• Inchi： 1S/C10H6Br4O4/c1-2-18-10(17)4-7(13)5(11)3(9(15)16)6(12)8(4)14/h2H2,1H3,(H,15,16)
• InChI Key： OMUHVEKJVPWWEH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C(=C(C=1C(=O)OCC)Br)Br)Br

Computed Properties

• Exact Mass: 505.69978
• Monoisotopic Mass: 505.7
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 2.305
• Boiling Point: 472.9°Cat760mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.646
• PSA: 63.6

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1-ethyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).